Cas no 892266-88-5 (4-{2,4-dioxo-1H,2H,3H,4H-thieno3,2-dpyrimidin-3-yl}-N-(3-ethoxypropyl)butanamide)

• Product Name: 4-{2,4-dioxo-1H,2H,3H,4H-thieno3,2-dpyrimidin-3-yl}-N-(3-ethoxypropyl)butanamide
• CAS No: 892266-88-5
• MF: C₁₅H₂₁N₃O₄S
• MW: 339.409942388535
• CID: 5439749
• Update Time: 2025-06-08

4-{2,4-dioxo-1H,2H,3H,4H-thieno3,2-dpyrimidin-3-yl}-N-(3-ethoxypropyl)butanamide Chemical and Physical Properties

Names and Identifiers

• 4-(2,4-dioxo-1H-thieno[3,2-d]pyrimidin-3-yl)-N-(3-ethoxypropyl)butanamide
• 4-{2,4-dioxo-1H,2H,3H,4H-thieno3,2-dpyrimidin-3-yl}-N-(3-ethoxypropyl)butanamide

• Inchi： 1S/C15H21N3O4S/c1-2-22-9-4-7-16-12(19)5-3-8-18-14(20)13-11(6-10-23-13)17-15(18)21/h6,10H,2-5,7-9H2,1H3,(H,16,19)(H,17,21)
• InChI Key： KJLSVSSAYYCSBO-UHFFFAOYSA-N
• SMILES： C(NCCCOCC)(=O)CCCN1C(=O)NC2C=CSC=2C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 4-{2,4-dioxo-1H,2H,3H,4H-thieno3,2-dpyrimidin-3-yl}-N-(3-ethoxypropyl)butanamide

Research Briefing on 4-{2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}-N-(3-ethoxypropyl)butanamide (CAS: 892266-88-5)

The compound 4-{2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}-N-(3-ethoxypropyl)butanamide (CAS: 892266-88-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the compound's role as a modulator of key enzymatic pathways, particularly those involving purine metabolism. Its unique thienopyrimidinone scaffold and ethoxypropyl side chain contribute to its selective binding affinity, making it a promising candidate for further drug development. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate its molecular interactions, revealing high specificity for target proteins involved in inflammatory and proliferative diseases.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating cytokine production and cell proliferation. Notably, preclinical trials using animal models of autoimmune disorders have shown significant reduction in disease markers with minimal off-target effects. These findings suggest potential applications in treating conditions such as rheumatoid arthritis and certain cancers, though further optimization of pharmacokinetic properties is required.

The synthesis of 892266-88-5 has been refined in recent publications, with new methodologies achieving higher yields and purity. Green chemistry approaches have been particularly successful, utilizing microwave-assisted synthesis to reduce reaction times and improve scalability. These advancements address previous challenges in large-scale production, paving the way for more extensive clinical evaluation.

Structural-activity relationship (SAR) studies have identified critical modifications that enhance the compound's bioavailability while maintaining its therapeutic potency. Researchers are currently exploring prodrug formulations to overcome limitations in oral absorption, with promising preliminary results from enteric-coated formulations in animal models.

From a safety perspective, comprehensive toxicological assessments indicate a favorable profile within therapeutic dose ranges. However, researchers caution that long-term exposure studies are still needed to fully evaluate potential hepatotoxicity observed at higher concentrations in some test systems. These findings underscore the importance of continued investigation into dosage optimization.

The intellectual property landscape surrounding 892266-88-5 has become increasingly active, with several pharmaceutical companies filing patents for related analogs and formulations. This commercial interest reflects the compound's perceived value in addressing unmet medical needs, particularly in immunomodulation and targeted cancer therapies.

Looking forward, the research community anticipates that ongoing clinical translation efforts will clarify the compound's therapeutic potential. Current challenges include improving metabolic stability and tissue penetration, areas where recent advances in drug delivery systems may provide solutions. Collaborative efforts between academic institutions and industry partners are expected to accelerate the development timeline for this promising compound.